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Compound of Interest

Compound Name: Chromous formate

Cat. No.: B1628623

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Chromous formate, also known as chromium(ll) formate, is a chemical compound with the
formula C2H2CrOa. It is a green crystalline powder that is soluble in water.[1][2] While it has
applications in various chemical syntheses, a thorough understanding of its safety profile is
paramount for professionals in research and drug development. This technical guide provides a
comprehensive overview of the safety data for chromous formate, with a focus on quantitative
exposure limits, safe handling protocols, and emergency procedures.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. The following table summarizes the key properties of chromous formate.
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Property Value Reference
CAS Number 27115-36-2 [1][2][3]
EINECS, EC Number 277-327-2 [1][2]
Molecular Formula C3HsCrOe [11[2]
Molecular Weight 187.05 g/mol [1][2]
Appearance Solid. (green crystals, powder.)  [1][2]

Odor Odorless [1112]
Solubility Soluble in water [11[2]
Stability Stable under normal conditions 0]

of use and storage.

Incompatibilities

Strong oxidising and reducing
agents, Heat, flame, sparks,

other ignition sources.

[1]

Hazardous Decomposition

Products

Under fire conditions: Carbon
oxides, Chromium oxides,

fumes.

[1]

Hazard Identification and Classification

Chromous formate is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a standardized framework for

communicating its hazards.

GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed.[1]
Acute toxicity, Oral 4
[2]
o H312: Harmful in contact with
Acute toxicity, Dermal 4 )
skin.[1][2]
H314: Causes severe skin
Skin corrosion/irritation 1B
burns and eye damage.[1][2]
Acute toxicity, Inhalation 4 H332: Harmful if inhaled.[1][2]
) o H317: May cause an allergic
Skin sensitization 1 ) ]
skin reaction.[3][4]
Serious eye damage/eye 5 H319: Causes serious eye
irritation irritation.[4]
Specific target organ toxicity - ]
] ) H335: May cause respiratory
single exposure (respiratory 3 o
o irritation.[4]
tract irritation)
Hazardous to the aquatic 3 H412: Harmful to aquatic life

environment - chronic hazard

with long lasting effects.[3][4]

Signal Word: Danger([1]

Hazard Pictograms:

corrosive

Exposure Controls and Personal Protection

To ensure the safety of laboratory personnel, strict adherence to exposure control measures

and the use of appropriate personal protective equipment (PPE) are mandatory.

Occupational Exposure Limits
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Parameter Value

Time-Weighted Average (TWA) 0.5 mg/m3

Engineering Controls

e Use only outdoors or in a well-ventilated area.[1][2]

e Ensure adequate ventilation.[3]

o Eyewash stations and safety showers should be readily available.[5]

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended PPE for handling chromous formate.

Researcher/
Scientist
Required when|

Must Wear Must Wear ventilation is inadequate
or dust is generated

Pdrsonal Protective Equipment (PPE)
\

4

A

(CherEi{ZlPsroI;esclzlog les Skin Protection Respiratory Protection
or facg shiel%)gg (Chemical resistant gloves, apron, and clothing) (NIOSH-approved respirator with a dust cartridge)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling chromous formate.

First Aid Measures
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In the event of exposure to chromous formate, immediate and appropriate first aid is crucial.
The following procedures should be followed.

First Aid Response Workflow

The logical workflow for responding to different types of exposure is outlined in the diagram
below.

Caption: First aid procedures for different routes of exposure to chromous formate.

Experimental Protocols and Handling

While detailed experimental methodologies for specific research applications of chromous
formate are beyond the scope of a safety data sheet, the following general protocols for safe
handling and storage in a laboratory setting are essential.

General Handling Procedures

Wash hands thoroughly after handling material and before eating or drinking.[1][2]
» Do not eat, drink or smoke when using this product.[1]

¢ Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2]

e Use only in a well-ventilated area or outdoors.[1][2]

e Avoid contact with skin and eyes.[3]

o Wear appropriate personal protective equipment as detailed in Section 3.

o Take off contaminated clothing and wash before reuse.[1][2]

Storage Procedures

e Store in a cool, dry, and well-ventilated place.[3]

o Keep container tightly closed.[4]

« Avoid heat and ignition sources.[1][2]
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» Store away from incompatible materials such as strong oxidizing and reducing agents.[1]

Fire Fighting and Spill Response

Fire Fighting Measures

Chromous formate is a non-flammable solid.[1]

In case of fire, use foam, dry chemical, or carbon dioxide to extinguish.[1]

Firefighters should wear full protective gear and a self-contained breathing apparatus.[1]

When heated to decomposition, it may emit acrid fumes, including carbon oxides and

chromium oxides.[1]
Accidental Release Measures

The following workflow should be initiated in the event of a spill.
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Spill of Chromous Formate Occurs

solate the hazard area and deny entry to unnecessary and unprotected personnel.[1]

'

Wear appropriate Personal Protective Equipment (See Section 3)

'

Prevent further leakage or spillage if safe to do so. Do not let product enter drains.[3]

'

Sweep up spill and place in a sealed bag or container for disposal.[1]

'

Wash spill area after pickup is complete.[1]

'

Dispose of contents/container in accordance with local/regional/national/international regulations.[4

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Chromous Formate: A Technical Safety Guide for
Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628623#chromous-formate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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